calicheamicinone
calicheamicinone
Brand Name:
Vulcanchem
CAS No.:
126629-10-5
VCID:
VC0156449
InChI:
InChI=1S/C18H17NO5S3/c1-24-17(22)19-16-14(21)11-18(23)9-6-4-3-5-7-13(20)15(16)12(18)8-10-26-27-25-2/h3-4,8,13,20,23H,10-11H2,1-2H3,(H,19,22)/b4-3-,12-8-/t13-,18-/m0/s1
SMILES:
COC(=O)NC1=C2C(C#CC=CC#CC(C2=CCSSSC)(CC1=O)O)O
Molecular Formula:
C18H17NO5S3
Molecular Weight:
423.5 g/mol
calicheamicinone
CAS No.: 126629-10-5
Main Products
VCID: VC0156449
Molecular Formula: C18H17NO5S3
Molecular Weight: 423.5 g/mol
| CAS No. | 126629-10-5 |
|---|---|
| Product Name | calicheamicinone |
| Molecular Formula | C18H17NO5S3 |
| Molecular Weight | 423.5 g/mol |
| IUPAC Name | methyl N-[(1R,4Z,8S,13Z)-1,8-dihydroxy-13-[2-(methyltrisulfanyl)ethylidene]-11-oxo-10-bicyclo[7.3.1]trideca-4,9-dien-2,6-diynyl]carbamate |
| Standard InChI | InChI=1S/C18H17NO5S3/c1-24-17(22)19-16-14(21)11-18(23)9-6-4-3-5-7-13(20)15(16)12(18)8-10-26-27-25-2/h3-4,8,13,20,23H,10-11H2,1-2H3,(H,19,22)/b4-3-,12-8-/t13-,18-/m0/s1 |
| Standard InChIKey | KSPGUBODGVOTHI-XRJAHZOWSA-N |
| Isomeric SMILES | COC(=O)NC1=C\2[C@H](C#C/C=C\C#C[C@@](/C2=C\CSSSC)(CC1=O)O)O |
| SMILES | COC(=O)NC1=C2C(C#CC=CC#CC(C2=CCSSSC)(CC1=O)O)O |
| Canonical SMILES | COC(=O)NC1=C2C(C#CC=CC#CC(C2=CCSSSC)(CC1=O)O)O |
| Synonyms | calicheamicinone |
| PubChem Compound | 9888549 |
| Last Modified | Nov 11 2021 |
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